Cas no 1009335-43-6 (tert-butyl N-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate)

Tert-butyl N-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate is a chiral pyrrolidine derivative commonly utilized as a key intermediate in pharmaceutical synthesis. Its stereochemically defined structure, featuring both hydroxymethyl and carbamate functional groups, makes it valuable for constructing biologically active compounds, particularly in the development of protease inhibitors and other therapeutic agents. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes while allowing selective deprotection under mild acidic conditions. The (3R,5R) configuration ensures high enantiopurity, critical for applications requiring precise stereocontrol. Its versatility in medicinal chemistry and compatibility with diverse reaction conditions underscore its utility as a building block in complex molecule synthesis.

tert-butyl N-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate structure

1009335-43-6 structure

Product Name:tert-butyl N-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate

CAS No:1009335-43-6

MF:C₁₀H₂₀N₂O₃

MW:216.277402877808

MDL:MFCD11042660

CID:97977

PubChem ID:44828644

Update Time:2025-06-07

tert-butyl N-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl ((3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl)carbamate hydrochloride
- tert-Butyl ((3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl)carbamate
- Carbamicacid, N-[(3R,5R)-5-(hydroxymethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
- N-[(3R,5R)-5-(hydroxymethyl)-3-pyrrolidinyl]Carbamic acid 1,1-dimethylethyl ester
- tert-butyl (3R,5R)-5-(hydroxymethyl)pyrrolidin-3-ylcarbamate
- (2R,4R)-2-HYDROXYMETHYL-4-BOC-AMINO PYRROLIDINE-HCL
- (2R,4R)-2-HydroxyMethyl-4-Boc-aMinopyrrolidine hydrochloride
- 4-N-BOC-4(R)-AMINO-2(R)-HYDROXYMETHYL PYRROLIDINE HYDROCHLORIDE
- 1-N-BOC-4(R)-AMINO-2(R)-HYDROXYMETHYL PYRROLIDINE HYDROCHLORIDE
- tert-butyl N-[(3R,5R)-5-(hydroxyMethyl)pyrrolidin-3-yl]carbaMate
- N-[(3R,5R)-5-(Hydroxymethyl)-3-pyrrolidinyl]carbamic acid tert-butyl ester
- A26650
- SCHEMBL12164610
- CS-0055125
- Carbamic acid, N-[(3R,5R)-5-(hydroxymethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
- 1009335-43-6
- DWYPGXBZFDWCPC-HTQZYQBOSA-N
- tert-Butyl(cis-5-(hydroxymethyl)pyrrolidin-3-yl)carbamate
- tert-Butyl (cis-5-(hydroxymethyl)pyrrolidin-3-yl)carbamate
- 1217976-24-3
- tert-butyl N-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate
- MDL： MFCD11042660
- Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-4-8(6-13)11-5-7/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8-/m1/s1
- InChI Key： DWYPGXBZFDWCPC-HTQZYQBOSA-N
- SMILES： O(C(N[C@H]1CN[C@@H](CO)C1)=O)C(C)(C)C

Computed Properties

Exact Mass: 216.14739250g/mol
Monoisotopic Mass: 216.14739250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 70.6Å²

Experimental Properties

Density: 1.11

tert-butyl N-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl N-[(3R,5R)-5-(hydroxymethyl)pyrrolidin-3-yl]carbamate Pricemore >>

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